![molecular formula C13H22O2Si B1338704 Phenol, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- CAS No. 126070-20-0](/img/structure/B1338704.png)
Phenol, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
Overview
Description
Scientific Research Applications
Synthesis of Complex Molecules
4-(((tert-butyldimethylsilyl)oxy)methyl)phenol is utilized as a crucial reagent in the total synthesis of complex molecules such as (+)-ambruticin, (−)-laulimalide, (−)-salinosporamide A, and (+)-leucascandrolide A. These compounds have significant potential in pharmaceutical development due to their biological activities .
Protective Group in Organic Synthesis
This compound serves as a protective group for alcohols during organic synthesis. It can be selectively removed in the presence of phenols, which is valuable for multi-step synthetic processes .
Derivatization in GC-MS Analysis
It is used for derivatization in gas chromatography-mass spectrometry (GC-MS) analysis. This method allows for the analysis of a wide variety of functional groups, enhancing the versatility and sensitivity of GC-MS .
MilliporeSigma - (tert-Butyldimethylsilyloxy)acetaldehyde Organic Chemistry Portal - tert-Butyldimethylsilyl Ethers Springer Nature Experiments - GC-MS of tert-Butyldimethylsilyl Derivatives
properties
IUPAC Name |
4-[[tert-butyl(dimethyl)silyl]oxymethyl]phenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22O2Si/c1-13(2,3)16(4,5)15-10-11-6-8-12(14)9-7-11/h6-9,14H,10H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXNXETVAZHYQFN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OCC1=CC=C(C=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22O2Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70459480 | |
Record name | Phenol, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70459480 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.40 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
126070-20-0 | |
Record name | Phenol, 4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70459480 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Synthesis routes and methods III
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